Cas no 1805409-65-7 (2-Bromo-3-chloro-4-methyl-1-nitrobenzene)

2-Bromo-3-chloro-4-methyl-1-nitrobenzene structure
1805409-65-7 structure
Product Name:2-Bromo-3-chloro-4-methyl-1-nitrobenzene
CAS No:1805409-65-7
MF:C7H5BrClNO2
MW:250.477100133896
CID:5008593
Update Time:2023-08-25

2-Bromo-3-chloro-4-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-chloro-4-nitrotoluene
    • 2-Bromo-3-chloro-4-methyl-1-nitrobenzene
    • Inchi: 1S/C7H5BrClNO2/c1-4-2-3-5(10(11)12)6(8)7(4)9/h2-3H,1H3
    • InChI Key: UCORFPLFGUQUJD-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C)C=CC=1[N+](=O)[O-])Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8

2-Bromo-3-chloro-4-methyl-1-nitrobenzene Pricemore >>

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